Cas no 1260850-39-2 ((3-methylcyclopentyl)hydrazine)
(3-methylcyclopentyl)hydrazine Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Methylcyclopentyl)hydrazine
- 1-((3R)-3-METHYLCYCLOPENTYL)HYDRAZINE
- (3-methylcyclopentyl)hydrazine
-
- MDL: MFCD09745208
- Inchi: 1S/C6H14N2/c1-5-2-3-6(4-5)8-7/h5-6,8H,2-4,7H2,1H3
- InChI Key: IKMMUVYSVDIQEB-UHFFFAOYSA-N
- SMILES: N(C1CCC(C)C1)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 72.9
- Topological Polar Surface Area: 38
(3-methylcyclopentyl)hydrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-276427-0.05g |
(3-methylcyclopentyl)hydrazine |
1260850-39-2 | 0.05g |
$1115.0 | 2023-09-10 | ||
| Enamine | EN300-276427-0.1g |
(3-methylcyclopentyl)hydrazine |
1260850-39-2 | 0.1g |
$1169.0 | 2023-09-10 | ||
| Enamine | EN300-276427-0.25g |
(3-methylcyclopentyl)hydrazine |
1260850-39-2 | 0.25g |
$1222.0 | 2023-09-10 | ||
| Enamine | EN300-276427-0.5g |
(3-methylcyclopentyl)hydrazine |
1260850-39-2 | 0.5g |
$1275.0 | 2023-09-10 | ||
| Enamine | EN300-276427-1.0g |
(3-methylcyclopentyl)hydrazine |
1260850-39-2 | 1g |
$1329.0 | 2023-06-06 | ||
| Enamine | EN300-276427-2.5g |
(3-methylcyclopentyl)hydrazine |
1260850-39-2 | 2.5g |
$2605.0 | 2023-09-10 | ||
| Enamine | EN300-276427-5.0g |
(3-methylcyclopentyl)hydrazine |
1260850-39-2 | 5g |
$3852.0 | 2023-06-06 | ||
| Enamine | EN300-276427-10.0g |
(3-methylcyclopentyl)hydrazine |
1260850-39-2 | 10g |
$5712.0 | 2023-06-06 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1357598-50mg |
(3-Methylcyclopentyl)hydrazine |
1260850-39-2 | 95% | 50mg |
¥24079.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1357598-100mg |
(3-Methylcyclopentyl)hydrazine |
1260850-39-2 | 95% | 100mg |
¥31557.00 | 2024-08-09 |
(3-methylcyclopentyl)hydrazine Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
Additional information on (3-methylcyclopentyl)hydrazine
Recent Advances in the Application of (3-methylcyclopentyl)hydrazine and Compound 1260850-39-2 in Chemical Biology and Pharmaceutical Research
In recent years, the chemical biology and pharmaceutical research fields have witnessed significant advancements in the development and application of novel compounds, particularly (3-methylcyclopentyl)hydrazine and the compound with CAS number 1260850-39-2. These compounds have garnered attention due to their potential therapeutic applications and unique chemical properties. This research brief aims to summarize the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential applications in drug development.
(3-methylcyclopentyl)hydrazine, a hydrazine derivative, has been explored for its role as a building block in the synthesis of various pharmacologically active molecules. Recent studies have highlighted its utility in the development of inhibitors targeting specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of compounds designed to inhibit monoamine oxidase (MAO), an enzyme implicated in neurodegenerative disorders such as Parkinson's disease. The study reported promising in vitro results, with several derivatives exhibiting potent inhibitory activity.
Compound 1260850-39-2, on the other hand, has emerged as a key intermediate in the synthesis of complex molecules with potential anticancer properties. A recent study in Bioorganic & Medicinal Chemistry Letters detailed the use of this compound in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer cell proliferation. The researchers utilized a structure-based drug design approach, leveraging the unique chemical scaffold of 1260850-39-2 to optimize binding affinity and selectivity. Preliminary results indicated significant inhibition of tumor growth in xenograft models, suggesting its potential as a lead compound for further development.
The synthesis and characterization of these compounds have also been a focal point of recent research. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS), have been employed to confirm their structural integrity and purity. Additionally, computational modeling studies have provided insights into their molecular interactions and binding modes, further elucidating their mechanisms of action.
Despite these promising developments, challenges remain in the optimization of these compounds for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of these findings into viable therapeutic options.
In conclusion, (3-methylcyclopentyl)hydrazine and compound 1260850-39-2 represent exciting avenues for research in chemical biology and drug discovery. Their unique chemical properties and biological activities make them valuable tools for understanding disease mechanisms and developing novel therapeutics. Continued investigation into their applications and optimization will undoubtedly contribute to the advancement of the field.
1260850-39-2 ((3-methylcyclopentyl)hydrazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)